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Compound of Interest

Compound Name: ICy-Q

Cat. No.: B15611367

Get Quote

For researchers, scientists, and drug development professionals, ensuring the proper disposal

of chemical products is a critical component of laboratory safety and environmental

responsibility. While a specific product named "ICy-Q" was not identified in safety and disposal

literature, this guide provides essential, step-by-step procedures for the proper handling and

disposal of a similarly named industrial cleaning product, "ICE," which can serve as a reference

for laboratory chemical waste management. Adherence to these guidelines is paramount for

maintaining a safe and compliant laboratory environment.

Key Chemical Properties and Safety Data
The following table summarizes the key physical and chemical properties of the "ICE" product,

as detailed in its Material Safety Data Sheet (MSDS). Understanding these characteristics is

the first step in assessing risk and determining the appropriate disposal pathway.
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Property Value

Boiling Point (°F) 252° F

Specific Gravity 1.332 – 1.335

Vapor Pressure 20mm Hg @68°F

pH 5.0 – 8.0

Solubility in Water Complete

Appearance Clear to amber color

Odor Virtually none

Stability Stable

Incompatibility Strong Acids, oxidizers, Chlorine

Personal Protective Equipment (PPE) and First Aid
Before handling any chemical waste, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). For products like "ICE," the following are recommended:

Gloves: Rubber or other chemical-resistant gloves are essential to prevent skin contact.[1]

Eye Protection: Safety glasses or chemical splash goggles should be worn to protect against

eye irritation or injury.[1]

Protective Outerwear: When there is a risk of mist contact, protective outerwear should be

worn.[1]

In the event of accidental exposure, follow these first aid procedures:

Skin: Flush the affected area with water. If irritation persists, seek medical attention.[1]

Eyes: Immediately flush with large quantities of water, holding the eyelids open. Seek

immediate medical attention.[1]

Inhalation: Move to an area with fresh air. If irritation continues, seek medical attention.[1]
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Ingestion: Do not induce vomiting. Drink large quantities of water and seek immediate

medical attention.[1]

Step-by-Step Disposal Protocol
The proper disposal of chemical waste is dictated by local, state, and federal regulations. The

following is a generalized workflow for the disposal of a laboratory chemical.
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Preparation

Containment & Spill Management

Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Ventilate Area and Keep Unessential Personnel Away

Contain Spill using Absorbent Material

Mop up or Absorb and Hold for Disposal

Store Waste in a Labeled, Closed Container

Dispose of According to Local, State, and Federal Regulations Avoid Discharge to Sewer or Open Waterways

Click to download full resolution via product page

Figure 1: General workflow for the safe disposal of laboratory chemical waste.

In the case of a spill, it is important to ventilate the area well and keep unnecessary personnel

away.[1] The spill should be mopped up or otherwise absorbed and held for disposal.[1] It is
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crucial to avoid discharging the chemical waste into the sewer or open waterways.[1]

For specific devices that may be used in a laboratory setting, such as auto-injectors, these are

typically considered sharps and should be disposed of in a designated sharps container and

taken to a healthcare or professional setting for proper disposal.[2][3][4] One should not

attempt to dismantle such devices.[2]

Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet (SDS) for the chemical product you are using and adhere to all applicable local,

state, and federal regulations for waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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